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Introduction
2-bromo-N-methyl-N-phenylacetamide (CAS No: 29182-97-6) is an organic compound

whose physicochemical properties are of interest in various fields, including synthetic chemistry

and drug discovery. Solubility is a critical parameter that dictates the feasibility of its use in

reaction media, its purification via crystallization, and its formulation in pharmaceutical

preparations. An understanding of its solubility profile in common organic solvents is essential

for its effective application.

This technical guide provides available solubility data for 2-bromo-N-methyl-N-
phenylacetamide and presents detailed experimental protocols for its determination. Due to

the limited availability of quantitative solubility data in published literature, this document

emphasizes the methodologies required for researchers to ascertain this critical property.

Physicochemical Properties & Predicted Solubility
2-bromo-N-methyl-N-phenylacetamide is a solid at room temperature with a molecular

weight of 228.09 g/mol .[1] Its structure, featuring a polar amide group, a nonpolar phenyl

group, and a methyl group, suggests a nuanced solubility profile. The presence of the bromine

atom further influences its polarity and molecular weight.
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Based on the principle of "like dissolves like," it can be predicted that:

High Solubility is likely in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF), which can effectively solvate the amide group.

Moderate to Good Solubility is expected in polar protic solvents like ethanol and methanol,

as well as in chlorinated solvents like dichloromethane and chloroform.

Limited Solubility is anticipated in nonpolar solvents such as hexane and toluene, where the

polar amide group will hinder dissolution.

Quantitative Solubility Data
A thorough review of scientific literature reveals a scarcity of published quantitative solubility

data for 2-bromo-N-methyl-N-phenylacetamide in common organic solvents. The only

available data point is for its solubility in water.[2] For all other solvents, experimental

determination is required.
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Solvent Chemical Class Solubility (at 25 °C)

Water Protic 1196.89 mg/L[2]

Ethanol Polar Protic

Data not available;

experimental determination

recommended.

Methanol Polar Protic

Data not available;

experimental determination

recommended.

Acetone Polar Aprotic

Data not available;

experimental determination

recommended.

Dichloromethane Chlorinated

Data not available;

experimental determination

recommended.

Ethyl Acetate Ester

Data not available;

experimental determination

recommended.

Toluene Aromatic Hydrocarbon

Data not available;

experimental determination

recommended.

Hexane Nonpolar

Data not available;

experimental determination

recommended.

DMSO Polar Aprotic

Data not available;

experimental determination

recommended.

Experimental Protocols for Solubility Determination
The following protocols provide methodologies for both rapid qualitative assessment and

rigorous quantitative measurement of solubility.
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Protocol for Qualitative Solubility Assessment
This method allows for a quick screening of suitable solvents.[3]

Materials:

2-bromo-N-methyl-N-phenylacetamide

Small test tubes or vials (1.5-2 mL)

Selection of organic solvents (e.g., Ethanol, Acetone, Dichloromethane, Toluene, Hexane)

Vortex mixer and spatula

Procedure:

Preparation: Label a series of test tubes, one for each solvent.

Addition of Solute: Add approximately 5-10 mg of 2-bromo-N-methyl-N-phenylacetamide
to each tube.

Addition of Solvent: Add 1 mL of the corresponding solvent to each tube.

Mixing: Securely cap the tubes and vortex each sample vigorously for 30-60 seconds.

Observation: Allow the samples to stand for 2-3 minutes and visually inspect for undissolved

solid.

Classification:

Soluble: No visible solid particles remain.

Partially Soluble: A significant portion of the solid has dissolved, but some remains.

Insoluble: The solid appears largely undissolved.

Protocol for Quantitative Solubility Determination (Static
Equilibrium Method)
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This analytical method provides precise solubility values and is considered a standard

approach.[3][4]

Materials:

2-bromo-N-methyl-N-phenylacetamide

Analytical balance

Thermostatically controlled orbital shaker or water bath

Calibrated volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-bromo-N-methyl-N-phenylacetamide to a vial. The amount

should be sufficient to ensure a saturated solution with excess solid remaining after

equilibration.

Record the exact weight of the compound added.

Add a known, precise volume of the selected organic solvent (e.g., 5.00 mL).

Equilibration:

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker set to a constant temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached. It is advisable to test samples at different time points (e.g., 24h, 48h) to confirm

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Note_Determination_of_the_Solubility_of_2_bromo_N_phenethylbenzenesulfonamide_in_Organic_Solvents.pdf
https://pubs.acs.org/doi/10.1021/acs.jced.8b01263
https://www.benchchem.com/product/b1328926?utm_src=pdf-body
https://www.benchchem.com/product/b1328926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


that the concentration is no longer changing.

Sample Collection and Preparation:

After equilibration, allow the vial to stand undisturbed in the temperature bath for at least 2

hours to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a pre-weighed, clean vial to

remove all undissolved solids.

Accurately weigh the filtered solution.

Dilute the filtered saturated solution gravimetrically with the same solvent to a

concentration within the analytical instrument's linear range.

Analysis:

Prepare a series of standard solutions of the compound with known concentrations.

Analyze the diluted sample and the standard solutions using HPLC or UV-Vis

spectrophotometry to determine the concentration of the dissolved compound.

Generate a calibration curve from the standard solutions to quantify the concentration in

the saturated sample accurately.

Calculation:

Calculate the solubility in units such as mg/mL, g/100 g solvent, or mol/L based on the

determined concentration and the dilution factor.

Workflow Visualization
The logical flow for determining the quantitative solubility of a solid compound in an organic

solvent is depicted below.
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Caption: Workflow for Quantitative Solubility Determination.

Conclusion
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While quantitative data on the solubility of 2-bromo-N-methyl-N-phenylacetamide in common

organic solvents is not readily available in the public domain, its molecular structure suggests it

will be most soluble in polar aprotic solvents. The experimental protocols detailed in this guide

provide a robust framework for researchers to determine this property accurately. Such

experimentally derived data is indispensable for the successful design of synthetic routes,

purification schemes, and formulation strategies involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1328926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

